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Compound of Interest

Compound Name: N-(3-ethylheptyl)acetamide

Cat. No.: B15348527

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(3-ethylheptyl)acetamide is a secondary amide that, while not extensively documented in

current literature, belongs to the versatile class of N-substituted acetamides. Compounds within

this class are explored for a range of applications, including their potential as solvents,

plasticizers, and intermediates in the synthesis of more complex molecules.[1] In the context of

drug development, acetamide derivatives are investigated for a wide array of biological

activities, including but not limited to antimicrobial, antifungal, and antiviral properties.[1] This

technical guide provides a theoretical framework for the synthesis of N-(3-
ethylheptyl)acetamide, outlines its predicted physicochemical properties based on known

chemical principles, and discusses potential avenues for its application in research and

development. All quantitative data are extrapolated from known properties of analogous N-

alkylacetamides.

Chemical Identity and Properties
The formal IUPAC name for the compound is N-(3-ethylheptyl)acetamide. It consists of a 3-

ethylheptyl group attached to the nitrogen atom of an acetamide functional group.
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Predicted Physicochemical Data
Specific experimental data for N-(3-ethylheptyl)acetamide is not readily available in public

databases. The following table summarizes predicted and typical properties for a compound of

this structure and molecular weight, based on general characteristics of long-chain N-

alkylacetamides.

Property Predicted Value

Molecular Formula C₁₁H₂₃NO

Molecular Weight 185.31 g/mol

Appearance
Predicted to be a colorless to pale yellow liquid

or low-melting solid at room temperature.

Boiling Point Estimated range: 250-280 °C (at 760 mmHg)

Melting Point Not determined; likely low if solid.

Solubility

Predicted to be sparingly soluble in water,

soluble in organic solvents like ethanol, acetone,

and dichloromethane.

Density Estimated range: 0.85-0.95 g/mL

Synthesis Protocol
The synthesis of N-(3-ethylheptyl)acetamide can be achieved through the N-acylation of 3-

ethylheptylamine with a suitable acetylating agent, such as acetyl chloride or acetic anhydride.

This is a standard and widely used method for forming amide bonds.[2][3]

General Experimental Protocol: Acetylation of 3-
Ethylheptylamine
This protocol describes a general laboratory procedure for the synthesis of N-(3-
ethylheptyl)acetamide using acetyl chloride as the acetylating agent.

Materials:
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3-Ethylheptylamine (1.0 equivalent)

Acetyl Chloride (1.1 equivalents)

Anhydrous Dichloromethane (DCM)

Triethylamine (TEA) or Pyridine (1.2 equivalents, as a base)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Deionized water

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a

nitrogen atmosphere, dissolve 3-ethylheptylamine (1.0 eq.) and triethylamine (1.2 eq.) in

anhydrous dichloromethane. Cool the mixture to 0 °C in an ice bath.

Addition of Acetylating Agent: Add acetyl chloride (1.1 eq.), dissolved in a small amount of

anhydrous DCM, to the stirred solution dropwise over 15-20 minutes. Ensure the

temperature remains at or below 5 °C during the addition.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir for 2-4 hours. The reaction progress can be monitored by

Thin Layer Chromatography (TLC).

Workup: Quench the reaction by slowly adding deionized water. Transfer the mixture to a

separatory funnel.

Extraction and Washing: Wash the organic layer sequentially with saturated aqueous

NaHCO₃ solution (to neutralize excess acid), deionized water, and finally with brine.

Drying and Concentration: Dry the separated organic layer over anhydrous MgSO₄ or

Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary
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evaporator.

Purification: The resulting crude product can be purified by vacuum distillation or column

chromatography on silica gel to yield pure N-(3-ethylheptyl)acetamide.

Potential Applications in Research and Drug
Development
While N-(3-ethylheptyl)acetamide itself is not a known therapeutic agent, its structural motif is

relevant to several areas of chemical and pharmaceutical research.

Chemical Intermediate: It can serve as a building block for the synthesis of more complex

molecules with potential biological activity.[3]

Probe for Structure-Activity Relationship (SAR) Studies: As a simple N-alkylacetamide, it

could be used as a negative control or a starting point in SAR studies to understand how

different functional groups contribute to the biological activity of a lead compound.[1]

Exploration of Antimicrobial Properties: Various acetamide derivatives have been

investigated for their potential as antimicrobial agents. The lipophilic 3-ethylheptyl chain

could facilitate interaction with microbial cell membranes, a property that could be explored

in future studies.[1]

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the proposed synthesis of N-(3-
ethylheptyl)acetamide.
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Caption: General workflow for the synthesis of N-(3-ethylheptyl)acetamide.
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Logical Relationship of Components
This diagram shows the relationship between the constituent parts of the target molecule.

N-(3-ethylheptyl)acetamide

Amide Linkage
(-CONH-)

is formed by

3-Ethylheptyl Group

linking

Acetyl Group
(CH₃CO-)

and

Click to download full resolution via product page

Caption: Structural components of N-(3-ethylheptyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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